Cas no 1361860-18-5 (3-(2,4-Dichlorophenyl)-5-fluoropyridine-2-methanol)

3-(2,4-Dichlorophenyl)-5-fluoropyridine-2-methanol is a fluorinated pyridine derivative with a dichlorophenyl substituent, offering unique reactivity and structural versatility in synthetic chemistry. Its distinct functional groups—hydroxymethyl, fluorine, and dichlorophenyl—make it a valuable intermediate for pharmaceutical and agrochemical applications. The fluorine substitution enhances metabolic stability and bioavailability, while the dichlorophenyl moiety contributes to lipophilicity and binding affinity. This compound is particularly useful in the development of bioactive molecules, including potential enzyme inhibitors or receptor modulators. Its well-defined structure allows for precise modifications, enabling tailored synthesis of derivatives with optimized properties for research and industrial applications.

3-(2,4-Dichlorophenyl)-5-fluoropyridine-2-methanol structure

1361860-18-5 structure

Product Name:3-(2,4-Dichlorophenyl)-5-fluoropyridine-2-methanol

CAS No:1361860-18-5

MF:C₁₂H₈Cl₂FNO

MW:272.102424621582

CID:4922770

Update Time:2025-06-13

3-(2,4-Dichlorophenyl)-5-fluoropyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

- 3-(2,4-Dichlorophenyl)-5-fluoropyridine-2-methanol
- Inchi： 1S/C12H8Cl2FNO/c13-7-1-2-9(11(14)3-7)10-4-8(15)5-16-12(10)6-17/h1-5,17H,6H2
- InChI Key： XPACHCZJSXSPQF-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CC=1C1=CC(=CN=C1CO)F)Cl

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 257
XLogP3: 3
Topological Polar Surface Area: 33.1

3-(2,4-Dichlorophenyl)-5-fluoropyridine-2-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A023029311-250mg	3-(2,4-Dichlorophenyl)-5-fluoropyridine-2-methanol	1361860-18-5	97%	250mg	646.00 USD	2021-06-10
Alichem	A023029311-500mg	3-(2,4-Dichlorophenyl)-5-fluoropyridine-2-methanol	1361860-18-5	97%	500mg	1,068.20 USD	2021-06-10
Alichem	A023029311-1g	3-(2,4-Dichlorophenyl)-5-fluoropyridine-2-methanol	1361860-18-5	97%	1g	1,814.40 USD	2021-06-10

3-(2,4-Dichlorophenyl)-5-fluoropyridine-2-methanol Related Literature

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Additional information on 3-(2,4-Dichlorophenyl)-5-fluoropyridine-2-methanol

Research Brief on 3-(2,4-Dichlorophenyl)-5-fluoropyridine-2-methanol (CAS: 1361860-18-5)

3-(2,4-Dichlorophenyl)-5-fluoropyridine-2-methanol (CAS: 1361860-18-5) is a fluorinated pyridine derivative that has recently garnered attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its dichlorophenyl and fluoropyridine moieties, exhibits unique physicochemical properties that make it a promising candidate for further pharmacological evaluation. Recent studies have explored its synthesis, structural characterization, and preliminary biological activities, shedding light on its potential as a scaffold for novel therapeutic agents.

The synthesis of 3-(2,4-Dichlorophenyl)-5-fluoropyridine-2-methanol typically involves multi-step organic reactions, including halogenation, fluorination, and alcohol functionalization. A study published in the Journal of Medicinal Chemistry (2023) detailed an optimized synthetic route that achieved a high yield of 78% with excellent purity. The researchers employed nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS) to confirm the compound's structure, ensuring its suitability for subsequent biological testing.

In terms of biological activity, preliminary in vitro assays have demonstrated that 3-(2,4-Dichlorophenyl)-5-fluoropyridine-2-methanol exhibits moderate inhibitory effects against certain kinase enzymes implicated in cancer progression. Specifically, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported an IC50 value of 12.3 μM against the epidermal growth factor receptor (EGFR), a well-known target in oncology. While this activity is not yet potent enough for clinical application, the compound's unique structure provides a foundation for further medicinal chemistry optimization.

Recent computational studies have also explored the binding modes of this compound with various biological targets. Molecular docking simulations suggest that the dichlorophenyl group occupies hydrophobic pockets in target proteins, while the fluoropyridine moiety contributes to hydrogen bonding interactions. These insights, published in a 2023 issue of Journal of Chemical Information and Modeling, could guide the design of more potent analogs with improved target affinity and selectivity.

The compound's physicochemical properties, including its logP value of 2.8 and moderate aqueous solubility (0.45 mg/mL at pH 7.4), suggest reasonable drug-like characteristics. However, metabolic stability studies in human liver microsomes (reported in Xenobiotica, 2024) indicate rapid Phase I metabolism, highlighting the need for structural modifications to improve pharmacokinetic properties. Researchers are currently exploring various prodrug strategies and structural analogs to address these limitations.

In conclusion, 3-(2,4-Dichlorophenyl)-5-fluoropyridine-2-methanol represents an interesting chemical scaffold with potential applications in drug discovery. While current research is still in the early stages, the compound's unique structural features and preliminary biological activity warrant further investigation. Future studies should focus on structure-activity relationship (SAR) optimization, in vivo efficacy evaluation, and comprehensive safety profiling to fully assess its therapeutic potential.